Cas no 861433-52-5 (2-(4-Fluorobenzyl)oxy-3-methoxybenzoic Acid)

• Product Name: 2-(4-Fluorobenzyl)oxy-3-methoxybenzoic Acid
• CAS No: 861433-52-5
• MF: C₁₅H₁₃FO₄
• MW: 276.259728193283
• MDL: MFCD04488434
• CID: 4717813
• Update Time: 2025-10-13

2-(4-Fluorobenzyl)oxy-3-methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-fluorobenzyl)oxy]-3-methoxybenzoic acid
• 2-((4-Fluorobenzyl)oxy)-3-methoxybenzoic acid
• 2-[(4-fluorophenyl)methoxy]-3-methoxybenzoic acid
• BBL037258
• STK501666
• R8462
• 2-(4-Fluorobenzyl)oxy-3-methoxybenzoic Acid

• MDL： MFCD04488434
• Inchi： 1S/C15H13FO4/c1-19-13-4-2-3-12(15(17)18)14(13)20-9-10-5-7-11(16)8-6-10/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： FCTXQBRDRZFPFG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)COC1C(=CC=CC=1C(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 315
• Topological Polar Surface Area: 55.8

Additional information on 2-(4-Fluorobenzyl)oxy-3-methoxybenzoic Acid

Introduction to 2-(4-Fluorobenzyl)oxy-3-methoxybenzoic Acid (CAS No. 861433-52-5) in Modern Chemical and Pharmaceutical Research

2-(4-Fluorobenzyl)oxy-3-methoxybenzoic Acid, identified by the CAS number 861433-52-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential biological activities. This compound, featuring a benzoic acid backbone with substituents including a methoxy group at the 3-position and a 4-fluorobenzyl moiety at the 2-position, exhibits promising characteristics that make it a valuable candidate for further exploration in drug discovery and therapeutic development.

The structural configuration of 2-(4-Fluorobenzyl)oxy-3-methoxybenzoic Acid contributes to its distinct chemical behavior, which is influenced by the electronic and steric effects of the fluorine and methoxy groups. The presence of the fluorine atom at the para position of the benzyl group enhances electron-withdrawing effects, while the methoxy group at the ortho position introduces electron-donating properties. This combination creates a delicate balance that can modulate reactivity and interactions with biological targets.

In recent years, there has been growing interest in benzoic acid derivatives as pharmacophores due to their wide range of biological activities. Studies have demonstrated that modifications to the benzoic acid scaffold can lead to compounds with anti-inflammatory, antimicrobial, and antioxidant properties. The specific arrangement of substituents in 2-(4-Fluorobenzyl)oxy-3-methoxybenzoic Acid suggests potential therapeutic applications, particularly in conditions where modulating inflammatory pathways is crucial.

One of the most compelling aspects of this compound is its potential as a precursor or intermediate in the synthesis of more complex molecules. The benzyloxy group provides a versatile handle for further functionalization, allowing chemists to explore diverse chemical transformations. This flexibility is highly valued in medicinal chemistry, where rapid iteration and optimization are essential for developing novel drug candidates.

Recent research has highlighted the role of fluorinated aromatic compounds in enhancing drug bioavailability and metabolic stability. The fluorine atom in 2-(4-Fluorobenzyl)oxy-3-methoxybenzoic Acid may contribute to these properties by influencing molecular interactions with enzymes and transporters. This aspect is particularly relevant in the context of drug design, where optimizing pharmacokinetic profiles is often critical for therapeutic success.

The compound's potential biological activity has also been explored through computational modeling and experimental screening. Preliminary studies suggest that it may interact with enzymes involved in metabolic pathways relevant to diseases such as cancer and neurodegeneration. While further research is needed to fully elucidate its mechanisms of action, these findings underscore its significance as a lead compound for drug development.

The synthesis of 2-(4-Fluorobenzyl)oxy-3-methoxybenzoic Acid presents an interesting challenge for synthetic chemists due to its complex structure. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct its framework efficiently. These synthetic strategies not only highlight the compound's structural complexity but also demonstrate the ingenuity required in modern organic synthesis.

The pharmaceutical industry continues to seek innovative compounds that can address unmet medical needs. 2-(4-Fluorobenzyl)oxy-3-methoxybenzoic Acid represents a promising example of how structural diversification can lead to novel therapeutics. Its unique combination of substituents makes it a compelling candidate for further investigation, potentially leading to new treatments for various diseases.

As research progresses, collaborations between chemists, biologists, and pharmacologists will be essential in unlocking the full therapeutic potential of this compound. The integration of high-throughput screening technologies with advanced computational tools will accelerate the discovery process, enabling faster identification of promising derivatives.

In conclusion, 2-(4-Fluorobenzyl)oxy-3-methoxybenzoic Acid (CAS No. 861433-52-5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique properties make it an attractive candidate for further exploration, offering opportunities for developing novel therapeutics targeting various diseases. As scientific understanding continues to evolve, this compound will likely play an important role in advancing medical treatments.